Cas no 1374774-68-1 (α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride)

• Product Name: α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride
• CAS No: 1374774-68-1
• MF: C₁₁H₁₃N₃O^.HCl
• MW: 239.70
• CID: 4668629
• Update Time: 2025-05-27

α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride

Additional information on α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride

Comprehensive Overview of α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride (CAS No. 1374774-68-1)

The compound α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride (CAS No. 1374774-68-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for heterocyclic compounds like α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of targeted drug design, where researchers seek molecules with high specificity and minimal side effects. Its phenyl and oxadiazole moieties are known to interact with various enzymes and receptors, making it a candidate for central nervous system (CNS) and metabolic disorder research. Users searching for "oxadiazole derivatives in drug discovery" or "CAS 1374774-68-1 applications" will find this compound highly relevant.

The synthesis of α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride involves multi-step organic reactions, often starting from benzonitrile derivatives. Its dimethylamine group contributes to its stability, while the hydrochloride salt improves bioavailability. This aligns with the industry's shift toward salt formation strategies to optimize drug performance. FAQs such as "How to synthesize oxadiazole-based compounds?" or "What are the uses of phenyl-substituted oxadiazoles?" highlight the compound's technical appeal. Additionally, its role in high-throughput screening libraries underscores its importance in modern drug development pipelines.

From an industrial perspective, CAS 1374774-68-1 is often discussed in contexts like structure-activity relationship (SAR) studies and lead optimization. Its molecular weight and logP values suggest favorable drug-likeness, a hot topic in computational chemistry circles. Searches for "small molecule CNS agents" or "oxadiazole pharmacokinetics" frequently reference this compound. Furthermore, its potential in agrochemical formulations—such as plant growth regulators—adds to its multidisciplinary relevance. The compound's patent landscape is also evolving, with several applications citing its derivatives for therapeutic use.

In conclusion, α,α-Dimethyl-3-phenyl-1,2,4-oxadiazole-5-methanamine Hydrochloride represents a compelling case study in the intersection of organic synthesis and applied pharmacology. Its CAS No. 1374774-68-1 serves as a key identifier for researchers exploring heterocyclic chemistry or preclinical development. As the scientific community continues to prioritize molecular diversity and sustainable chemistry, this compound is poised to remain a focal point in innovation-driven discussions.